3,4,5-trimethoxy-N-(4-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzamide
• InChI: InChI=1S/C25H28N4O4/c1-31-21-15-18(16-22(32-2)24(21)33-3)25(30)26-19-9-7-17(8-10-19)20-11-12-23(28-27-20)29-13-5-4-6-14-29/h7-12,15-16H,4-6,13-14H2,1-3H3,(H,26,30)
• InChI Key: FQFXTSYWDLRASA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCCCC4
• Molecular Formula: C25H28N4O4
• Molecular Weight: 448.5 g/mol

Description

3,4,5-trimethoxy-N-(4-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. TAK-659 is a highly selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the growth and survival of cancer cells.

Scientific Research Applications

Metabolism and Pharmacokinetics

Research on compounds with complex structures similar to "3,4,5-trimethoxy-N-(4-(6-(piperidin-1-yl)pyridazin-3-yl)phenyl)benzamide" often focuses on understanding their metabolism and pharmacokinetics. For example, the study on flumatinib metabolism in chronic myelogenous leukemia (CML) patients reveals insights into the metabolic pathways of antineoplastic tyrosine kinase inhibitors in humans, highlighting the role of N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis processes (Gong et al., 2010).

Synthetic Chemistry and Drug Design

Synthesis of new chemical entities showcasing structural similarities provides a foundation for novel therapeutic agents. The synthesis of new tetrahydrobenzo[b]thiophene derivatives under microwave irradiation (Abdalha et al., 2011) and the development of novel inhibitors targeting Mycobacterium tuberculosis (Samala et al., 2020) exemplify the potential of such compounds in medicinal chemistry and drug discovery.

Antimicrobial and Antitumor Activity

Compounds with complex structures, including elements of the queried chemical, are investigated for their antimicrobial and antitumor properties. For instance, novel compounds designed for antitumor activity against cancer stem cells (Bhat et al., 2016) and the synthesis of derivatives with bactericidal activity (Kaila et al., 2015) demonstrate the broad spectrum of potential applications for such chemical frameworks in addressing various health challenges.